4,5-Dimethyl-2-methoxyphenylboronic acid CAS number 2121511-71-3
4,5-Dimethyl-2-methoxyphenylboronic acid CAS number 2121511-71-3
CAS Number: 2121511-71-3
Executive Summary
4,5-Dimethyl-2-methoxyphenylboronic acid is a specialized organoboron intermediate used primarily in the synthesis of complex biaryl scaffolds found in medicinal chemistry (e.g., kinase inhibitors, receptor antagonists). Its structural uniqueness lies in the specific substitution pattern: a para-/meta-dimethyl arrangement combined with an ortho-methoxy group.
While this substitution pattern imparts favorable lipophilic and electronic properties to drug candidates, it introduces significant synthetic challenges. The electron-rich nature of the ring, combined with the steric bulk of the ortho-methoxy group, makes this compound highly susceptible to protodeboronation —a side reaction where the boronic acid moiety is cleaved and replaced by a proton, drastically reducing yield.
This guide provides a technical roadmap for handling, synthesizing, and deploying this reagent effectively, moving beyond standard catalog data to offer field-proven optimization strategies.
Chemical Profile & Specifications
The following data consolidates physical properties and structural identifiers.
| Property | Specification |
| IUPAC Name | (2-Methoxy-4,5-dimethylphenyl)boronic acid |
| CAS Number | 2121511-71-3 |
| Molecular Formula | C₉H₁₃BO₃ |
| Molecular Weight | 180.01 g/mol |
| Appearance | White to off-white powder |
| Solubility | Soluble in DMSO, MeOH, DMF; sparingly soluble in water |
| Key Impurity | 3,4-Dimethylanisole (Protodeboronation byproduct) |
| Storage | 2–8°C, Inert atmosphere (Argon/Nitrogen) |
Mechanistic Insight: The Protodeboronation Challenge
The primary failure mode when using CAS 2121511-71-3 is protodeboronation . Unlike simple phenylboronic acid, the presence of three electron-donating groups (EDGs)—one methoxy and two methyls—significantly increases the electron density of the aromatic ring.
The "Ortho-Methoxy" Effect
The 2-methoxy group facilitates deboronation through two mechanisms:
-
Electronic Activation: It increases electron density at the ipso carbon (C-B bond), making it susceptible to protonation.
-
Coordination: Under basic conditions, the methoxy oxygen can coordinate with the boron atom or the counter-cation, stabilizing transition states that lead to C-B bond cleavage.
DOT Diagram 1: Mechanism of Protodeboronation The following diagram illustrates the pathway leading to the destruction of the reagent.
Caption: Competitive pathways between activation for coupling and destructive protodeboronation driven by ring electron density.
Synthesis & Handling
If commercial stock is unavailable or degraded, the compound can be synthesized from the corresponding aryl bromide.
Synthesis Route
Precursor: 1-Bromo-4,5-dimethyl-2-methoxybenzene (also known as 2-bromo-4,5-dimethylanisole).
-
Lithiation: Treat the precursor with n-Butyllithium (n-BuLi) in anhydrous THF at -78°C. The ortho-methoxy group may provide some directing effect, but the bromine position dictates the lithiation site via Lithium-Halogen exchange.
-
Borylation: Quench the aryllithium intermediate with Triisopropyl borate (B(OiPr)₃).
-
Hydrolysis: Acidic hydrolysis (dilute HCl) yields the boronic acid.
Storage: The Boroxine Equilibrium
Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines (anhydrides).
-
Observation: A "wet" looking solid often indicates the monomer (acid), while a dry powder may be the boroxine.
-
Impact: Boroxines are equally reactive in Suzuki couplings (hydrolyzing in situ), but their molecular weight differs (calculate stoichiometry based on the monomer MW 180.01 for consistency).
-
Recommendation: Store under argon at 4°C. If precise stoichiometry is critical, analyze via ¹H NMR (DMSO-d₆) to determine the acid:boroxine ratio.
Optimized Application Protocols
Due to the protodeboronation risk, standard Suzuki conditions (e.g., Pd(PPh₃)₄, Na₂CO₃, Toluene/Water, reflux) often result in low yields (<40%). The following protocols use specialized catalyst systems to accelerate the coupling step, outcompeting the decomposition.
Protocol A: High-Efficiency Coupling (Recommended)
This protocol utilizes the Buchwald G3 Precatalysts , which initiate rapidly and operate at lower temperatures.
-
Substrates: CAS 2121511-71-3 (1.2 equiv) + Aryl Halide (1.0 equiv).
-
Catalyst: XPhos Pd G3 or SPhos Pd G3 (2–5 mol%).
-
Base: K₃PO₄ (2.0 equiv) or Cs₂CO₃.
-
Solvent: 1,4-Dioxane or THF (Anhydrous).
-
Temperature: 40–60°C (Keep as low as possible).
Step-by-Step:
-
Charge a reaction vial with the aryl halide, boronic acid, base, and Pd-precatalyst.
-
Seal and purge with Argon/Nitrogen (3 cycles).
-
Add anhydrous solvent via syringe.
-
Stir at 40°C. Monitor by LC-MS at 1 hour.
-
Why this works: SPhos and XPhos are electron-rich bulky ligands that facilitate oxidative addition and reductive elimination, speeding up the catalytic cycle so it finishes before the boronic acid decomposes.
Protocol B: "Slow-Release" Strategy (For Difficult Substrates)
If Protocol A fails due to rapid decomposition, use a biphasic system with a weaker base to limit the concentration of the unstable boronate anion.
-
Catalyst: Pd(dppf)Cl₂·DCM (5 mol%).
-
Base: K₂CO₃ (2.0 equiv).
-
Solvent: Toluene : Water (4:1 ratio).
-
Temperature: 80°C.
-
Note: The biphasic nature keeps the boronic acid largely in the organic phase, protecting it from the high pH aqueous environment until it reacts.
DOT Diagram 2: Optimization Decision Tree Use this logic flow to select the correct experimental conditions.
Caption: Decision matrix for selecting catalyst systems based on steric demand and decomposition risk.
References
-
Fluorochem. (n.d.). 4,5-Dimethyl-2-methoxyphenylboronic acid Product Page. Retrieved from
- Cox, P. A., et al. (2016). "Protodeboronation of heteroaromatic boronic acids." Journal of the American Chemical Society.
-
Sigma-Aldrich. (n.d.). 4,5-Dimethyl-2-methoxyphenylboronic acid Catalog Entry. Retrieved from
-
BenchChem. (2025).[1] Preventing protodeboronation of ortho-alkoxy phenylboronic acids. Retrieved from
-
US Patent 6028195A. (2000). Piperazine derivatives and process for the preparation thereof. (Demonstrates application of similar 4,5-dimethyl-2-methoxy motifs in drug design). Retrieved from
